Cas no 76-49-3 (Bornyl acetate)

Bornyl acetate Properties

Names and Identifiers

• Bornyl acetate
• FEMA 2159
• 1,7,7-trimethyl-,acetate,endo-bicyclo[2.2.1]heptan-2-o
• 1,7,7-trimethyl-,acetate,endo-Bicyclo[2.2.1]heptan-2-ol
• 1,7,7-Trimethylbicyclo(2.2.1)heptan-2-ol acetate
• 2-Camphanol acetate
• Bicyclo[2.2.1]heptan-2-ol, 1,7,7-trimethyl-, acetate, endo-
• Bicyclo[2.2.1]heptan-2-ol,1,7,7-trimethyl-,acetate,(1R,2S,4R)-rel-
• 1,7,7-Trimethylbicyclo[2.2.1]heptan-2-ol acetate
• BORNYL ACETATE REAG. PH EUR
• 1,7,7-Trimethylbicyclo[2.2.1]hept-2-yl acetate
• Borneol, acetate
• borneyl acetate
• bornyl aceate
• Bornyl acetic ether
• endo-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl acetate
• endo-2-Camphanyl ethanoate
• Acetic acid isobornyl ester
• (+)-Acetic acid bornyl ester
• NCI60_020169
• VS-12345
• NSC407158
• (1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl) acetate
• NCGC00159354-06
• BICYCLO[2.2.1]HEPTAN-2-OL,1,7,7-TRIMETHYL-, 2-ACETATE, (1S,2R,4S)-
• 5655-61-8
• CCG-213841
• FT-0623174
• HMS3264P09
• 20347-65-3
• Acetic acid, 1,7,7-trimethyl-bicyclo[2.2.1]hept-2-yl ester
• 92618-89-8
• 125-12-2
• NCGC00159354-02
• SR-01000944256-1
• [(1R,2S,4R)-1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl] acetate
• AKOS005392232
• exo-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl acetate
• CS-0313797
• NS00009276
• Bicyclo[2.2.1]heptan-2-ol,7,7-trimethyl-, acetate, endo-
• Pharmakon1600-01502510
• L-(-)-Bornyl acetate
• Bicyclo[2.2.1]heptan-2-ol,1,7,7-trimethyl-,2-acetate,(1S,2R,4S)-
• NSC-163480
• 1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl acetate
• KGEKLUUHTZCSIP-UHFFFAOYSA-N
• bicyclo[2.2.1]heptan-2-ol, 1,7,7-trimethyl-, acetate
• D,L-Isobornyl Acetate
• MFCD00867808
• endo-(1R)-1,7,7-Trimethylbicyclo[2.2.1]hept-2-yl acetate
• NSC-759844
• NSC-407158
• NSC759844
• SR-01000944256
• 1,7,7-Trimethylbicyclo[2.2.1]hept-2-yl acetate #
• Isobornyl acetate
• endo-bornyl acetate
• endo-(1S)-1,7,7-Trimethylbicyclo[2.2.1]hept-2-yl acetate
• SCHEMBL117760
• CHEMBL1439452
• NSC163480
• FT-0623175
• AB01563199_01
• NCGC00159354-03
• DTXSID80859098
• 1,7-Trimethylbicyclo[2.2.1]heptan-2-ol acetate
• FT-0690920
• (1R,2S,4R)-(+)-Bornyl acetate
• +Expand

• MDL： MFCD00867808
• InChIKey： KGEKLUUHTZCSIP-HOSYDEDBSA-N
• Inchi： 1S/C12H20O2/c1-8(13)14-10-7-9-5-6-12(10,4)11(9,2)3/h9-10H,5-7H2,1-4H3
• SMILES： CC1(C)[C@@]2(C)[C@H](OC(C)=O)C[C@]1([H])CC2

Computed Properties

• Exact Mass: 196.14600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 196.146329876 g/mol
• Heavy Atom Count: 14
• Complexity: 270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3Ų
• Molecular Weight: 196.29

Experimental Properties

• LogP: 2.76430
• PSA: 26.30000
• Merck: 13,1329
• Refractive Index: 1.4635
• Boiling Point: 228-231 ºC
• Melting Point: 29°C
• Vapor Pressure: 0.23 mmHg
• Flash Point: 192 ºF
• FEMA: 2159 | BORNYL ACETATE
• Solubility: In water 9.721 mg/L at 25 °C (est)
• Color/Form: Colorless liquid. It has a strong pine like cool aroma and spicy taste.
• Solubility: Slightly soluble in water, soluble in ethanol, diethyl ether.
• Specific Rotation: -41 º (neat)
• Density: 0.985
• Refractive Index: Index of refraction: 1.462-1.465 at 20 °C
• Odor: Pine needles

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters